1-(4-((1H-benzo[d]imidazol-2-yl)methyl)piperazin-1-yl)-2-(benzo[d]oxazol-2-ylthio)ethanone oxalate

• IUPAC Name: 1-[4-(1H-benzimidazol-2-ylmethyl)piperazin-1-yl]-2-(1,3-benzoxazol-2-ylsulfanyl)ethanone;oxalic acid
• InChI: InChI=1S/C21H21N5O2S.C2H2O4/c27-20(14-29-21-24-17-7-3-4-8-18(17)28-21)26-11-9-25(10-12-26)13-19-22-15-5-1-2-6-16(15)23-19;3-1(4)2(5)6/h1-8H,9-14H2,(H,22,23);(H,3,4)(H,5,6)
• InChI Key: XHODANMYQSPXSA-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=NC3=CC=CC=C3N2)C(=O)CSC4=NC5=CC=CC=C5O4.C(=O)(C(=O)O)O
• Molecular Formula: C23H23N5O6S
• Molecular Weight: 497.5 g/mol

Description

1-(4-((1H-benzo[d]imidazol-2-yl)methyl)piperazin-1-yl)-2-(benzo[d]oxazol-2-ylthio)ethanone oxalate is a useful research compound. Its molecular formula is C23H23N5O6S and its molecular weight is 497.53. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Characterization

• Research efforts have been dedicated to synthesizing novel compounds with the benzimidazole and piperazine motifs, exploring their potential as pharmaceutical agents. For instance, the study by Al-Masoudi et al. (2007) elaborates on the synthesis of new nitroimidazole derivatives, targeting their application as non-nucleoside reverse transcriptase inhibitors for anti-HIV activity. This research underscores the chemical versatility and potential therapeutic relevance of compounds structurally related to your query (Al-Masoudi, Al-Soud, De Clercq, & Pannecouque, 2007).
• Another aspect of research focuses on the electrochemical synthesis approaches, as indicated by Amani and Nematollahi (2012), where electrochemical oxidation is utilized to synthesize arylthiobenzazoles. This method highlights innovative synthetic routes for creating complex molecules involving benzoxazole and piperazine units (Amani & Nematollahi, 2012).

Biological Activities

• A broad spectrum of biological activities has been associated with benzimidazole and piperazine derivatives, showcasing their potential in antimicrobial, antifungal, and cytotoxic applications. For example, Gan, Fang, and Zhou (2010) have developed azole-containing piperazine derivatives that exhibited moderate to significant antibacterial and antifungal activities, suggesting a promising avenue for developing new antimicrobial agents (Gan, Fang, & Zhou, 2010).
• The derivatives have also been evaluated for anti-inflammatory activities, as shown in the synthesis and characterization of bis-thiazole-5-yl compounds by Ahmed, Molvi, and Khan (2017). These compounds demonstrated significant in vitro anti-inflammatory effects, pointing to their potential therapeutic applications in treating inflammation-related disorders (Ahmed, Molvi, & Khan, 2017).